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Compound of Interest

Compound Name: Pentafluorophenyl trifluoroacetate

Cat. No.: B089172 Get Quote

An In-depth Technical Guide to the Safety, Handling, and Storage of Pentafluorophenyl
Trifluoroacetate

Introduction
Pentafluorophenyl trifluoroacetate (CAS No. 14533-84-7), also known as trifluoroacetic acid

pentafluorophenyl ester, is a specialized fluorinated compound utilized in organic synthesis,

pharmaceutical development, and materials science.[1][2] Its unique structure enhances

reactivity and stability, making it a valuable reagent for synthesizing other fluorinated

compounds, acylating and coupling peptides, and creating fluorinated polymers.[1][2][3] Given

its hazardous properties, a thorough understanding of its safety, handling, and storage is critical

for researchers, scientists, and drug development professionals. This guide provides a

comprehensive overview of best practices to ensure safe laboratory operations.

Physical and Chemical Properties
Pentafluorophenyl trifluoroacetate is a colorless to slightly yellow liquid that is sensitive to

moisture.[1][2][4][5] Its key physical and chemical properties are summarized below.
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Property Value Source(s)

Molecular Formula C₈F₈O₂ [1][6][7][8]

Molecular Weight 280.07 g/mol [6][7][8]

Appearance Colorless liquid [1][9]

Boiling Point 122-125 °C [3][4][6]

Melting Point 3-4 °C [2][3][4][6]

Density 1.63 - 1.644 g/mL at 25 °C [1][3][4][6]

Flash Point 52 °C (125.6 °F) - closed cup [6][9]

Refractive Index 1.3670 - 1.3710 (at 20°C) [1][3][4][6]

Solubility

Soluble in many organic

solvents; moisture sensitive.[2]

[4][10]

Hazard Identification and Classification
This chemical is classified as a flammable liquid and vapor that causes skin irritation, serious

eye irritation, and may cause respiratory irritation.[6][7][8]

GHS Classification
The Globally Harmonized System (GHS) classification for Pentafluorophenyl trifluoroacetate
is consistent across multiple safety data sheets.
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Hazard Class Category Hazard Statement Pictogram

Flammable Liquids Category 3
H226: Flammable

liquid and vapor
GHS02 (Flame)

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation

GHS07 (Exclamation

Mark)

Serious Eye

Damage/Eye Irritation
Category 2A

H319: Causes serious

eye irritation

GHS07 (Exclamation

Mark)

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation

GHS07 (Exclamation

Mark)

Source:[6][7][8]

The signal word for this chemical is Warning.[6][7][8][10]

Precautionary Statements
Key precautionary statements include, but are not limited to:

P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.

No smoking.[6][10][11][12]

P233: Keep container tightly closed.[6][10][12]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[6][7][10][11]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[6][10][11]

P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower.[6][10]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[6][7][10]

P403+P235: Store in a well-ventilated place. Keep cool.[6][11][12]
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Safe Handling Procedures
Proper handling is essential to minimize exposure and risk.

General Handling Protocols
Ventilation: Use only outdoors or in a well-ventilated area.[6][11] Ensure that eyewash

stations and safety showers are close to the workstation.[13]

Ignition Sources: Keep away from open flames, hot surfaces, and sources of ignition.[10][11]

[13] Use only non-sparking tools and take precautionary measures against static discharge.

[6][11][12][13] All lines and equipment should be earthed.[11]

Personal Contact: Avoid all personal contact, including inhalation of vapors.[11] Do not get in

eyes, on skin, or on clothing.[13]

Hygiene: Wash hands and skin thoroughly after handling.[6][10][11] Do not eat, drink, or

smoke when handling this product.[11] Contaminated work clothing should be laundered

separately before reuse.[6][11]

Personal Protective Equipment (PPE)
Selection of appropriate PPE is critical. The following equipment is recommended:

Eye/Face Protection: Wear chemical safety goggles with side-shields conforming to EN166

or NIOSH-approved standards.[7][13] A face shield may also be necessary.[13]

Skin Protection: Wear appropriate protective gloves (e.g., impervious clothing) and clothing

to prevent skin exposure.[7][13] Gloves must be inspected before use and disposed of

properly after use.[7]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[13] A respirator with a

type ABEK (EN14387) filter is recommended.[10]
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Caption: Personal Protective Equipment (PPE) selection workflow.
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Storage Requirements
Proper storage is crucial to maintain chemical integrity and prevent hazardous situations.

Storage Conditions Protocol
Parameter Recommendation Source(s)

Temperature
Keep cool. Store in a

refrigerator at 2-8°C or 0-8°C.
[1][2][6][11]

Atmosphere

Store under an inert

atmosphere. Keep container

tightly closed in a dry place.

[10][14]

Ventilation
Store in a well-ventilated

place.
[6][10][11]

Ignition Sources
Store away from heat, sparks,

and open flames.
[10][11]

Container

Store in original containers in

an approved flammable liquid

storage area.

[11]

Incompatible Materials
Avoid contact with the following materials to prevent hazardous reactions:

Strong oxidizing agents[7][9][13]

Strong bases[13]

Water/Moisture[2][7][10][13]

Acids, Acid chlorides, Acid anhydrides[7]
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Caption: Chemical incompatibility chart.

Emergency Procedures
In the event of an emergency, follow these established protocols.

First Aid Measures
Immediate action is required in case of exposure. Always consult a physician and show them

the safety data sheet.[6][7]

Inhalation: Move the person to fresh air.[6][10] If breathing is difficult, give oxygen. If not

breathing, give artificial respiration.[6] Call a poison center or doctor if you feel unwell.[6]
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Skin Contact: Immediately remove all contaminated clothing.[6][10] Flush skin with running

water for at least 15 minutes.[6] Seek medical attention if irritation occurs or persists.[6][11]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[6][11] Remove contact lenses if present and

easy to do.[6][10] Seek immediate medical attention from an ophthalmologist.[10][11]

Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person.

[7] Rinse mouth with water and then drink plenty of water (two glasses at most).[7][10]

Consult a physician.[7][10]

Fire-Fighting Measures
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[6][7]

Specific Hazards: The substance is a flammable liquid and vapor.[6][11] Vapors may form

explosive mixtures with air and can travel to a source of ignition and flash back.[11][13]

Containers may explode when heated.[11][13]

Hazardous Combustion Products: Combustion may produce carbon monoxide (CO), carbon

dioxide (CO2), and hydrogen fluoride.[11][13]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear to prevent contact with skin and eyes.[10][13]

Accidental Release Measures (Spills)
For any spill, ensure adequate ventilation and remove all sources of ignition.[10][11] Avoid

breathing vapors and prevent the substance from entering drains.[7][10][11]

Spill Cleanup Protocol:

Evacuate: Alert personnel and evacuate non-essential individuals from the spill area.[15][16]

Control Ignition Sources: Remove all ignition sources (flames, sparks, hot surfaces).[11][15]

Ventilate: Ensure the area has adequate, explosion-proof ventilation.[15]
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Containment: Cover drains and contain the spill using absorbent materials like vermiculite,

dry sand, or commercial sorbents.[11][15][17] Work from the outside of the spill inward to

prevent spreading.[17]

Absorption: Absorb the spilled liquid with an inert, non-combustible material.[15]

Collection: Use non-sparking tools to collect the absorbed material and residues.[11] Place

the material into a suitable, closed, and labeled container for disposal.[7][11][15]

Decontamination: Clean the affected area thoroughly with a mild detergent solution and

water.[15][16]

Disposal: Dispose of the container and its contents as hazardous waste through an

approved disposal plant.[6][11]
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Spill Occurs

1. Alert Personnel &
Evacuate Immediate Area

2. Remove All Ignition Sources
(Flames, Sparks, Heat)

3. Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

4. Contain the Spill
(Use absorbent socks around the perimeter)

5. Absorb the Material
(Cover with vermiculite, sand, or pads)

6. Collect Residue
(Use non-sparking tools)

7. Place in Labeled Waste Container

8. Decontaminate Spill Area

9. Dispose of Waste via
Approved Channels

Click to download full resolution via product page

Caption: Step-by-step workflow for minor spill response.
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Stability and Reactivity
Understanding the chemical's stability is key to safe storage and handling.

Parameter Description Source(s)

Reactivity

Vapor/air mixtures can be

explosive with intense

warming.

[9]

Chemical Stability

Stable under recommended

storage conditions (room

temperature, dry, inert

atmosphere).

[7][9][10]

Conditions to Avoid
Heat, flames, sparks, ignition

sources, and moisture.
[7][9][13]

Incompatible Materials

Strong oxidizing agents, strong

bases, water, acids, acid

chlorides, and acid anhydrides.

[7][9][13]

Hazardous Decomposition

In case of fire, may produce

carbon monoxide, carbon

dioxide, and hydrogen fluoride.

[11][13]

Disposal Considerations
Dispose of unused product and contaminated packaging in accordance with local, state, and

federal regulations.[6][11] It is recommended to contact a licensed professional waste disposal

service.[7] The material may be burned in a chemical incinerator equipped with an afterburner

and scrubber, but extreme care must be taken due to its flammability.[7] Do not empty into

drains.[7][10]

Conclusion
Pentafluorophenyl trifluoroacetate is a valuable but hazardous chemical. Strict adherence to

the safety, handling, and storage protocols outlined in this guide is imperative to mitigate risks.

By understanding its properties, wearing appropriate PPE, using proper engineering controls,

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.chemicalbook.com/msds/pentafluorophenyl-trifluoroacetate.htm
https://www.capotchem.com/doc/msds_14533-84-7.do
https://www.chemicalbook.com/msds/pentafluorophenyl-trifluoroacetate.htm
https://www.chemicalbook.com/msds/pentafluorophenyl-trifluoroacetate.pdf
https://www.capotchem.com/doc/msds_14533-84-7.do
https://www.chemicalbook.com/msds/pentafluorophenyl-trifluoroacetate.htm
https://www.fishersci.com/store/msds?partNumber=AAH5452914&productDescription=PENTFLROPHENL+TRIFLROACET+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.capotchem.com/doc/msds_14533-84-7.do
https://www.chemicalbook.com/msds/pentafluorophenyl-trifluoroacetate.htm
https://www.fishersci.com/store/msds?partNumber=AAH5452914&productDescription=PENTFLROPHENL+TRIFLROACET+25G&vendorId=VN00024248&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/PC8848_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AAH5452914&productDescription=PENTFLROPHENL+TRIFLROACET+25G&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/B415_SDS.pdf
https://store.apolloscientific.co.uk/storage/msds/PC8848_msds.pdf
https://www.capotchem.com/doc/msds_14533-84-7.do
https://www.capotchem.com/doc/msds_14533-84-7.do
https://www.capotchem.com/doc/msds_14533-84-7.do
https://www.chemicalbook.com/msds/pentafluorophenyl-trifluoroacetate.pdf
https://www.benchchem.com/product/b089172?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


and being prepared for emergencies, researchers can handle this compound safely and

effectively.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b089172#safety-handling-and-storage-of-
pentafluorophenyl-trifluoroacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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